Cas no 122294-03-5 (methyl 3',4'-dimethoxybiphenyl-4-carboxylate)

• Product Name: methyl 3',4'-dimethoxybiphenyl-4-carboxylate
• CAS No: 122294-03-5
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 2897631
• PubChem ID: 14570120
• Update Time: 2025-11-01

methyl 3',4'-dimethoxybiphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3',4'-dimethoxybiphenyl-4-carboxylate
• SCHEMBL8569127
• methyl 4-(3,4-dimethoxyphenyl)benzoate
• methyl4-(3,4-dimethoxyphenyl)benzoate
• 122294-03-5
• [1,1'-Biphenyl]-4-carboxylic acid, 3',4'-dimethoxy-, methyl ester

• Inchi： 1S/C16H16O4/c1-18-14-9-8-13(10-15(14)19-2)11-4-6-12(7-5-11)16(17)20-3/h4-10H,1-3H3
• InChI Key： MVDHOJUHRYPXIP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C(=O)OC)=CC=1)OC

Computed Properties

• Exact Mass: 272.10500
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 3.15740

Additional information on methyl 3',4'-dimethoxybiphenyl-4-carboxylate

Comprehensive Analysis of Methyl 3',4'-Dimethoxybiphenyl-4-Carboxylate (CAS No. 122294-03-5): Properties, Applications, and Industry Insights

Methyl 3',4'-dimethoxybiphenyl-4-carboxylate (CAS No. 122294-03-5) is a high-value organic compound widely utilized in pharmaceutical intermediates, material science, and specialty chemical synthesis. This ester derivative of biphenyl features two methoxy groups at the 3' and 4' positions, contributing to its unique electronic and steric properties. The compound’s molecular structure and functional groups make it a versatile building block for advanced research, particularly in drug discovery and optoelectronic materials.

In recent years, the demand for fine chemicals like methyl 3',4'-dimethoxybiphenyl-4-carboxylate has surged due to its role in developing non-linear optical materials and liquid crystals. Researchers are actively exploring its potential in organic light-emitting diodes (OLEDs), a trending topic aligned with the global push for energy-efficient displays. The compound’s aromatic biphenyl core and electron-donating methoxy groups enhance charge transport properties, making it a candidate for next-generation semiconductor applications.

Synthetic routes to CAS 122294-03-5 often involve Pd-catalyzed cross-coupling reactions or esterification of corresponding carboxylic acids. Industry professionals frequently search for "synthesis of methyl 3',4'-dimethoxybiphenyl-4-carboxylate" or "suppliers of CAS 122294-03-5," reflecting its commercial relevance. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to ensure purity, a critical factor for pharmaceutical-grade applications.

Environmental and regulatory trends have also influenced the compound’s adoption. With increasing focus on green chemistry, researchers are optimizing synthetic protocols to reduce waste and avoid hazardous reagents. Questions like "biodegradability of biphenyl derivatives" or "sustainable production of methoxy-substituted esters" highlight growing user concerns. Notably, methyl 3',4'-dimethoxybiphenyl-4-carboxylate exhibits stability under ambient conditions, simplifying storage and handling—a practical advantage for industrial users.

From a market perspective, the compound intersects with high-performance polymers and agrochemicals, where its structural motifs improve product efficacy. Patent analyses reveal its use in photoresist materials for microelectronics, aligning with the semiconductor industry’s expansion. As AI-driven drug discovery accelerates, the demand for multifunctional biphenyl scaffolds like this ester is expected to rise, further cementing its role in cutting-edge R&D.

In conclusion, methyl 3',4'-dimethoxybiphenyl-4-carboxylate (CAS No. 122294-03-5) exemplifies the convergence of chemistry and technology. Its applications span from electronic materials to life sciences, driven by its tunable properties and synthetic accessibility. For laboratories and manufacturers, understanding its structure-activity relationships and scalable production methods remains key to unlocking future innovations.